Cas no 2166835-77-2 (2-Ethoxy-4-methoxy-5-methylbenzaldehyde)

• Product Name: 2-Ethoxy-4-methoxy-5-methylbenzaldehyde
• CAS No: 2166835-77-2
• MF: C₁₁H₁₄O₃
• MW: 194.23
• CID: 5082399
• Update Time: 2025-05-26

2-Ethoxy-4-methoxy-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-4-methoxy-5-methylbenzaldehyde

• Inchi： 1S/C11H14O3/c1-4-14-11-6-10(13-3)8(2)5-9(11)7-12/h5-7H,4H2,1-3H3
• InChI Key： ATRLVKVQUWKPTN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C=O)=C(OCC)C=1)C

Additional information on 2-Ethoxy-4-methoxy-5-methylbenzaldehyde

Recent Advances in the Study of 2-Ethoxy-4-methoxy-5-methylbenzaldehyde (CAS: 2166835-77-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Ethoxy-4-methoxy-5-methylbenzaldehyde (CAS: 2166835-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Ethoxy-4-methoxy-5-methylbenzaldehyde as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the ethoxy and methoxy substituents, contribute to its reactivity and ability to participate in diverse chemical transformations. Researchers have successfully utilized this compound in the development of new antimicrobial and anti-inflammatory agents, leveraging its ability to modulate key biological pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 2-Ethoxy-4-methoxy-5-methylbenzaldehyde in inhibiting the growth of drug-resistant bacterial strains. The study employed a combination of computational modeling and in vitro assays to identify the most promising candidates, with several derivatives showing potent activity against methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the potential of this compound in addressing the global challenge of antibiotic resistance.

Another area of active research involves the application of 2-Ethoxy-4-methoxy-5-methylbenzaldehyde in the synthesis of small-molecule inhibitors targeting specific enzymes involved in cancer progression. Recent work published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit selective inhibition of histone deacetylases (HDACs), a class of enzymes implicated in various cancers. The study reported promising results in preclinical models, suggesting a potential pathway for the development of new anticancer therapies.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-Ethoxy-4-methoxy-5-methylbenzaldehyde. A recent patent application describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production to meet the growing demand for this compound in pharmaceutical research and development.

Looking ahead, researchers are exploring the potential of 2-Ethoxy-4-methoxy-5-methylbenzaldehyde in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary studies suggest that structural modifications of this core scaffold may yield compounds with activity against targets relevant to these conditions. However, further investigation is needed to fully elucidate the structure-activity relationships and optimize the pharmacological properties of these derivatives.

In conclusion, 2-Ethoxy-4-methoxy-5-methylbenzaldehyde (CAS: 2166835-77-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. The recent studies discussed in this brief demonstrate its potential across multiple therapeutic areas and highlight the importance of continued investigation into its applications. As research progresses, this compound may serve as a foundation for the development of novel treatments addressing some of the most pressing medical challenges of our time.